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This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to improve

the signal-to-noise ratio (SNR) in Positron Emission Tomography (PET) scans.

Troubleshooting Guides
This section addresses common issues encountered during PET experiments that can lead to

a low SNR.

Issue 1: High Noise Levels in Reconstructed Images

High noise in PET images can obscure small lesions or subtle changes in radiotracer uptake,

compromising quantitative accuracy.
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Potential Cause Troubleshooting Step Expected Outcome

Inappropriate Reconstruction

Algorithm

For statistical-based iterative

reconstruction methods like

Ordered-Subset Expectation

Maximization (OSEM), the

choice of iterations and

subsets is crucial. Striking a

balance is key, as increased

iterations and subsets can

improve sharpness but also

amplify noise.[1] Consider

using algorithms that

incorporate resolution

recovery, as they can introduce

less noise than standard

geometrical models.[2]

An optimized reconstruction

algorithm will yield images with

reduced noise and improved

contrast-to-noise ratio (CNR),

enhancing lesion detectability.

[2]

Suboptimal Filtering

Post-reconstruction filtering is

often applied to suppress

noise. However, inappropriate

filter choice or parameters can

blur images and reduce spatial

resolution.[3]

The application of an

appropriate filter, such as a

Gaussian filter with an

optimized full width at half

maximum (FWHM), can

significantly improve the

overall image quality by

increasing the SNR.[4]

Low Count Statistics

Insufficient acquisition time per

bed position or a low injected

dose of the radiotracer can

lead to poor count statistics

and consequently, high image

noise.[1][5]

Increasing the acquisition time

or the injected dose (within

safe limits) will improve count

statistics and lead to a higher

SNR.[4][6]

Patient-Specific Factors Patient characteristics, such as

weight, can influence image

quality. Heavier patients may

exhibit higher photon

Adjusting acquisition

parameters based on patient

weight can help maintain

consistent image quality and
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attenuation, leading to

increased noise.[6]

SNR across different subjects.

[6]

Issue 2: Poor Contrast and Lesion Detectability

Low contrast between the target tissue and the background can make it difficult to accurately

delineate and quantify regions of interest.

Potential Cause Troubleshooting Step Expected Outcome

Inadequate Uptake Time

Insufficient time between

radiotracer injection and

scanning can result in

suboptimal biodistribution and

low target-to-background

ratios. For 18F-FDG, uptake is

often still increasing up to 120

minutes post-injection.[5]

Allowing for an adequate

uptake period (e.g., 60 minutes

for 18F-FDG) can lead to

improved contrast between

lesions and surrounding

healthy tissue.[5]

Physiological Factors

(Preclinical)

In preclinical studies, factors

such as the animal's fasting

state and body temperature

can significantly impact

radiotracer uptake and

biodistribution.[7][8]

Proper animal preparation,

including fasting and

maintaining body temperature,

can reduce background signal

in tissues like brown fat and

skeletal muscle, thereby

improving tumor-to-

background ratios.[8]

Partial Volume Effects

For small lesions or structures,

the limited spatial resolution of

PET scanners can lead to an

underestimation of the true

activity concentration, a

phenomenon known as the

partial volume effect.[7]

While challenging to

completely eliminate,

awareness of this effect is

crucial for accurate

interpretation. Higher

resolution scanners and

advanced reconstruction

algorithms can help mitigate

this issue.
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Issue 3: Presence of Artifacts

Artifacts in PET images can mimic or mask true signals, leading to misinterpretation of the

data.

Potential Cause Troubleshooting Step Expected Outcome

Patient Motion

Movement during the scan can

cause blurring and

misregistration of the PET

data, degrading image quality.

[1]

Minimizing patient motion

through proper positioning

and, if necessary, sedation (in

preclinical studies) is essential

for sharp, artifact-free images.

Metal Implants

Metallic implants can cause

severe streaking artifacts in the

CT images used for

attenuation correction, which

then propagate into the PET

images, leading to inaccurate

quantification.[3][9]

The use of metal artifact

reduction (MAR) algorithms

during CT reconstruction can

significantly reduce these

artifacts and improve the

accuracy of PET attenuation

correction.[9][10]

Incorrect Attenuation

Correction

Inaccurate attenuation

correction, which can result

from CT artifacts or

misregistration between PET

and CT data, can lead to over-

or underestimation of tracer

uptake.[3]

Careful review of the CT-based

attenuation map and ensuring

proper PET/CT alignment are

critical for accurate quantitative

PET imaging.

Frequently Asked Questions (FAQs)
Q1: How does the choice of reconstruction algorithm affect SNR?

The reconstruction algorithm plays a significant role in determining the noise characteristics of

the final PET image. While analytical methods like Filtered Backprojection (FBP) are fast, they

can be prone to high noise levels.[11] Iterative algorithms, such as Ordered-Subset

Expectation Maximization (OSEM), are now standard in clinical and preclinical imaging

because they can model the statistical nature of the data and suppress noise more effectively.
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[12][13] However, the number of iterations and subsets in OSEM must be optimized, as too

many can amplify noise.[1] Newer deep learning-based reconstruction methods are also

emerging, showing promise in further reducing noise and improving image quality.[14][15]

Q2: What is the impact of Time-of-Flight (TOF) technology on SNR?

Time-of-Flight (TOF) PET scanners utilize the small difference in arrival time of the two

annihilation photons to better localize the annihilation event along the line of response. This

additional information leads to a significant improvement in image quality, particularly the

signal-to-noise ratio.[16] The better localization reduces the uncertainty in the reconstruction

process, resulting in images with lower noise and improved contrast.

Q3: How can I optimize acquisition parameters for better SNR?

Optimizing acquisition parameters is crucial for achieving high SNR. Key parameters include:

Injected Dose: A higher injected dose of the radiotracer generally leads to better counting

statistics and improved SNR. However, this must be balanced with radiation safety principles

(ALARA - As Low As Reasonably Achievable).[4]

Acquisition Time: Longer scan times per bed position allow for the collection of more

coincidence events, which directly improves the SNR.[1] In preclinical settings with total-

body PET scanners, even short acquisition times can yield high-quality images due to the

high sensitivity of these systems.[17][18]

Patient-Specific Adjustments: Tailoring the injected dose and acquisition time based on

patient characteristics, such as body weight, can help to achieve consistent image quality

across a patient population.[6]

Q4: What are some common post-processing techniques to improve SNR?

Several post-processing techniques can be applied to reconstructed PET images to enhance

the SNR:

Gaussian Filtering: This is a common method to smooth images and reduce noise, though it

can also lead to a loss of spatial resolution if not applied carefully.[4][19]
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Non-Local Means (NLM) Filtering: This advanced filtering technique can be more effective at

preserving edges and fine details while reducing noise compared to simple Gaussian

filtering.[20]

AI-based Denoising: Deep learning algorithms are increasingly being used for post-

reconstruction image enhancement. These methods can learn the noise characteristics from

large datasets and effectively remove noise while preserving important image features.[19]

[21]

Q5: What are the key considerations for improving SNR in preclinical PET imaging?

In addition to the general principles, preclinical PET imaging has unique challenges and

considerations for optimizing SNR:

Animal Handling: Proper animal handling, including anesthesia and temperature control, is

critical to minimize stress and physiological variability that can affect radiotracer

biodistribution.[7][8]

Fasting State: The fasting state of the animal can significantly influence the uptake of certain

radiotracers, particularly 18F-FDG. A consistent fasting protocol is essential for reproducible

results.[7][8]

Injection Route: The route of radiotracer administration (e.g., intravenous, intraperitoneal)

can impact the kinetics and biodistribution of the tracer. Intravenous injection is generally

preferred for rapid and consistent delivery.[8]

Partial Volume Effect: Due to the small size of structures in preclinical animal models, the

partial volume effect can be more pronounced, leading to an underestimation of tracer

concentration. High-resolution scanners and appropriate correction methods are important to

mitigate this.[7]

Quantitative Data Summary
Table 1: Comparison of Reconstruction Algorithms on Image Quality
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Algorithm Iterations Subsets
Filter Cutoff
(mm)

Mean
Quality
Score
(Rank)

Reference

VUE Point

HD
2 24 6.4 130.03 [22]

VUE Point FX

(TOF)
3 18 6.0 109.76 [22]

VUE Point

HD (LKYG)
1 32 5.0 211.71 [22]

This table summarizes the findings of a study comparing different reconstruction parameters for

90Y PET imaging. The "LKYG" algorithm, characterized by fewer iterations, more subsets, and

a smaller filter cutoff, achieved the highest image quality scores.

Table 2: Impact of Post-Reconstruction Filtering on Low-Dose PET Images

Dose Level Metric
Before
Gaussian
Filter

After Gaussian
Filter

Reference

1% of Standard

Dose
RMSE (SUV) 1.454 Not Specified [4]

5% of Standard

Dose
RMSE (SUV) 0.173 Not Specified [4]

1% of Standard

Dose (Malignant

Lesions)

RMSE (SUV) 5.787 1.191 [4]

5% of Standard

Dose (Malignant

Lesions)

RMSE (SUV) 0.688 0.409 [4]
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This table demonstrates the significant reduction in Root Mean Square Error (RMSE) after

applying a Gaussian filter to low-dose PET images, indicating a substantial improvement in

image quality.

Experimental Protocols
Protocol 1: Optimization of 90Y PET Image Reconstruction

This protocol is based on a study aimed at improving the image quality of 90Y PET scans.[22]

Patient Cohort: Patients with neuroendocrine tumors metastatic to the liver or primary

hepatocellular carcinoma undergoing 90Y-labeled therapy.

Imaging: Post-therapeutic PET/CT imaging was performed.

Reconstruction Parameters: Three different sets of reconstruction parameters were

compared:

Algorithm A (VUE Point HD): 2 iterations, 24 subsets, 6.4-mm filter cutoff.

Algorithm B (VUE Point FX with TOF): 3 iterations, 18 subsets, 6.0-mm filter cutoff.

Algorithm C (VUE Point HD - LKYG): 1 iteration, 32 subsets, 5.0-mm filter cutoff.

Image Assessment: Reconstructed images were assessed by multiple nuclear medicine

physicians using a 4-point semiqualitative scoring system.

Statistical Analysis: The Kruskal-Wallis rank sum test was used to determine significant

differences in quality assessment scores among the algorithms.

Protocol 2: Deep Learning for PET Image SNR Improvement

This protocol outlines a method for improving PET SNR using a deep neural network (DNN)

and corresponding MRI images.[23]

Data Source: Digital brain phantoms from BrainWeb were used.

PET Data Simulation:
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Poisson noise was added to the sinogram data to simulate a 6-minute brain PET scan.

Attenuation effects were included and corrected for.

Additional Poisson noise was introduced to the training inputs to enhance the denoising

capability of the network.

Image Reconstruction:

Training input PET data was reconstructed using Filtered Backprojection (FBP).

Target PET data was reconstructed using Maximum Likelihood Expectation Maximization

(MLEM).

Deep Learning Model: A modified U-Net architecture (3U-net) was trained using pairs of low-

SNR PET images (FBP) and corresponding MRI images as input, with the higher-quality

MLEM PET images as the target.

Evaluation: The performance of the trained network was evaluated by comparing the Mean

Squared Error (MSE) and Contrast-to-Noise Ratio (CNR) of the network's output with the

original MLEM images.
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Caption: Workflow for improving PET image SNR.
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Caption: Troubleshooting logic for low SNR in PET scans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tech.snmjournals.org [tech.snmjournals.org]

2. A practical way to improve contrast-to-noise ratio and quantitation for statistical-based
iterative reconstruction in whole-body PET imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Pitfalls on PET/CT due to artifacts and instrumentation - PMC [pmc.ncbi.nlm.nih.gov]

4. arxiv.org [arxiv.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1609474?utm_src=pdf-body-img
https://www.benchchem.com/product/b1609474?utm_src=pdf-custom-synthesis
https://tech.snmjournals.org/content/51/1/26
https://pubmed.ncbi.nlm.nih.gov/19673206/
https://pubmed.ncbi.nlm.nih.gov/19673206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8490278/
https://arxiv.org/pdf/2103.10541
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. jnm.snmjournals.org [jnm.snmjournals.org]

6. Optimization of the Acquisition Time and Injected Dose of 18 F-Fluorodeoxyglucose Based
on Patient Specifications for High-Sensitive Positron Emission Tomography/Computed
Tomography Scanner - PMC [pmc.ncbi.nlm.nih.gov]

7. Frontiers | Quantitative preclinical PET imaging: opportunities and challenges
[frontiersin.org]

8. jnm.snmjournals.org [jnm.snmjournals.org]

9. mdpi.com [mdpi.com]

10. files.core.ac.uk [files.core.ac.uk]

11. academic.oup.com [academic.oup.com]

12. Positron Emission Tomography: Current Challenges and Opportunities for Technological
Advances in Clinical and Preclinical Imaging Systems - PMC [pmc.ncbi.nlm.nih.gov]

13. Noise reduction in oncology FDG PET images by iterative reconstruction: a quantitative
assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

14. tandfonline.com [tandfonline.com]

15. youtube.com [youtube.com]

16. Positron emission tomography - Wikipedia [en.wikipedia.org]

17. d-nb.info [d-nb.info]

18. Optimizing acquisition times for total-body positron emission tomography/computed
tomography with half-dose 18F-fluorodeoxyglucose in oncology patients - PMC
[pmc.ncbi.nlm.nih.gov]

19. Artificial Intelligence-based Image Enhancement in PET Imaging: Noise Reduction and
Resolution Enhancement - PMC [pmc.ncbi.nlm.nih.gov]

20. joig.net [joig.net]

21. youtube.com [youtube.com]

22. Improving 90Y PET Scan Image Quality Through Optimized Reconstruction Algorithms -
PubMed [pubmed.ncbi.nlm.nih.gov]

23. Higher SNR PET image prediction using a deep learning model and MRI image -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Optimizing Signal-to-Noise
Ratio in PET Scans]. BenchChem, [2025]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://jnm.snmjournals.org/content/50/Suppl_1/11S
https://pmc.ncbi.nlm.nih.gov/articles/PMC10581753/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10581753/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10581753/
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2014.00012/full
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2014.00012/full
https://jnm.snmjournals.org/content/59/supplement_1/1155
https://www.mdpi.com/2075-4418/12/2/375
https://files.core.ac.uk/reader/572201350
https://academic.oup.com/bjr/article/96/1150/20230292/7499053
https://pmc.ncbi.nlm.nih.gov/articles/PMC5299095/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5299095/
https://pubmed.ncbi.nlm.nih.gov/11535719/
https://pubmed.ncbi.nlm.nih.gov/11535719/
https://www.tandfonline.com/doi/full/10.1080/13682199.2025.2558374?src=
https://www.youtube.com/watch?v=7lMFvU7S8_U
https://en.wikipedia.org/wiki/Positron_emission_tomography
https://d-nb.info/1266704728/34
https://pmc.ncbi.nlm.nih.gov/articles/PMC9270529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9270529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9270529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8457531/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8457531/
https://www.joig.net/uploadfile/2023/JOIG-V11N3-282.pdf
https://www.youtube.com/watch?v=B4wMdLA6mmI
https://pubmed.ncbi.nlm.nih.gov/36351802/
https://pubmed.ncbi.nlm.nih.gov/36351802/
https://pubmed.ncbi.nlm.nih.gov/30844784/
https://pubmed.ncbi.nlm.nih.gov/30844784/
https://www.benchchem.com/product/b1609474#improving-the-signal-to-noise-ratio-in-atsm-pet-scans
https://www.benchchem.com/product/b1609474#improving-the-signal-to-noise-ratio-in-atsm-pet-scans
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1609474#improving-the-signal-to-noise-ratio-in-atsm-
pet-scans]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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